Cas no 2229636-66-0 (2-(2-methoxy-3-methylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2-methoxy-3-methylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2229636-66-0
• MF: C₁₀H₁₃FO₃S
• MW: 232.271825551987
• CID: 6074155
• PubChem ID: 165681341
• Update Time: 2025-05-28

2-(2-methoxy-3-methylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-3-methylphenyl)ethane-1-sulfonyl fluoride
• 2229636-66-0
• EN300-1987170

• Inchi： 1S/C10H13FO3S/c1-8-4-3-5-9(10(8)14-2)6-7-15(11,12)13/h3-5H,6-7H2,1-2H3
• InChI Key： ABHIMRJJFGMFGV-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=C(C)C=1OC)(=O)(=O)F

Computed Properties

• Exact Mass: 232.05694361g/mol
• Monoisotopic Mass: 232.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(2-methoxy-3-methylphenyl)ethane-1-sulfonyl fluoride

Recent Advances in the Study of 2-(2-methoxy-3-methylphenyl)ethane-1-sulfonyl fluoride (CAS: 2229636-66-0)

2-(2-methoxy-3-methylphenyl)ethane-1-sulfonyl fluoride (CAS: 2229636-66-0) has emerged as a promising chemical probe in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design and activity-based protein profiling (ABPP). Recent studies have explored its utility as a warhead for targeting serine hydrolases and other nucleophilic residues in proteins, making it a valuable tool for drug discovery and target identification.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's exceptional selectivity towards specific serine hydrolases when used in ABPP experiments. The researchers employed quantitative proteomics to identify over 20 protein targets that showed significant binding affinity with this sulfonyl fluoride derivative. Notably, the compound exhibited minimal off-target effects compared to traditional fluorophosphonate-based probes, suggesting its potential for more precise target engagement studies in complex biological systems.

Structural biology investigations have revealed important insights into the molecular interactions of 2229636-66-0 with its protein targets. X-ray crystallography studies of the compound bound to human fatty acid amide hydrolase (FAAH) showed a unique binding mode where the methoxy and methyl groups on the phenyl ring contribute to enhanced hydrophobic interactions in the enzyme's active site. This structural information has guided the design of more potent and selective inhibitors for therapeutic applications in pain management and inflammation.

The compound's stability profile has been systematically evaluated in recent pharmacokinetic studies. Data from a 2024 publication in Chemical Science indicate that 2-(2-methoxy-3-methylphenyl)ethane-1-sulfonyl fluoride maintains excellent chemical stability in physiological conditions (pH 7.4, 37°C) for up to 24 hours, with a half-life exceeding 48 hours in plasma. This stability makes it particularly suitable for in vivo applications where prolonged target engagement is desired.

Emerging applications of this compound extend beyond traditional enzyme inhibition. A groundbreaking study in Nature Chemical Biology (2024) demonstrated its utility in covalent fragment-based drug discovery, where the sulfonyl fluoride warhead was used to efficiently screen fragment libraries against challenging protein targets. The researchers developed a high-throughput screening platform that leveraged the compound's reactivity to identify novel binding fragments for previously "undruggable" targets.

Recent synthetic chemistry advancements have improved the accessibility of 2229636-66-0 for research purposes. A 2023 Organic Process Research & Development publication detailed a scalable, three-step synthesis route with an overall yield of 65%, addressing previous challenges in large-scale production. The new synthetic protocol employs environmentally benign reagents and reduces the need for chromatographic purification, making the compound more accessible for academic and industrial research.

Looking forward, researchers are exploring the potential of 2-(2-methoxy-3-methylphenyl)ethane-1-sulfonyl fluoride in targeted covalent inhibitor design for oncology applications. Preliminary data from cell-based assays show promising activity against cancer-associated serine proteases while maintaining excellent selectivity over normal cell counterparts. These findings position the compound as a valuable chemical tool for both basic research and translational drug discovery efforts in the coming years.